Cas no 140423-42-3 (1,4,4-trimethylcyclohexane-1-carbaldehyde)

• Product Name: 1,4,4-trimethylcyclohexane-1-carbaldehyde
• CAS No: 140423-42-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD24675795
• CID: 1298152
• PubChem ID: 85636407
• Update Time: 2025-06-09

1,4,4-trimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1,4,4-trimethyl-
• 1,4,4-trimethylcyclohexane-1-carbaldehyde
• EN300-249418
• Z1511769271
• SCHEMBL1835034
• 140423-42-3

• MDL： MFCD24675795
• Inchi： 1S/C10H18O/c1-9(2)4-6-10(3,8-11)7-5-9/h8H,4-7H2,1-3H3
• InChI Key： HXVIIVYSWHVDGB-UHFFFAOYSA-N
• SMILES： O=CC1(C)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1,4,4-trimethylcyclohexane-1-carbaldehyde

1,4,4-TriMethylCycloHexane-1-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 140423-42-3, commonly referred to as 1,4,4-trimethylcyclohexane-1-carbaldehyde, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of aldehydes and is characterized by its unique cyclohexane ring structure substituted with three methyl groups and an aldehyde functional group. The cyclohexane ring serves as the central framework, while the aldehyde group introduces reactivity and versatility to the molecule.

Recent studies have highlighted the potential of 1,4,4-trimethylcyclohexane-1-carbaldehyde in various fields, including materials science and pharmaceuticals. Researchers have explored its ability to act as a precursor in the synthesis of advanced polymers and biodegradable materials. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create high-strength bioplastics with improved thermal stability. The cyclohexane structure contributes to the mechanical properties of these materials, while the aldehyde group facilitates cross-linking during polymerization.

In the pharmaceutical industry, 1,4,4-trimethylcyclohexane-1-carbaldehyde has shown promise as a building block for drug delivery systems. Its ability to form stable complexes with certain biomolecules has been leveraged in the development of targeted drug delivery platforms. A 2023 research article in *Journal of Medicinal Chemistry* reported that this compound can be modified to enhance the bioavailability of anti-cancer drugs by protecting them during transit through the digestive system.

The synthesis of 1,4,4-trimethylcyclohexane-1-carbaldehyde typically involves a multi-step process that includes Friedel-Crafts alkylation followed by oxidation. This method ensures high yield and purity of the final product. The cyclohexane ring is first functionalized with methyl groups using alkyl halides in the presence of a Lewis acid catalyst. Subsequent oxidation of the resulting alcohol intermediate yields the aldehyde group.

One of the most intriguing aspects of this compound is its stereochemistry. The presence of multiple methyl groups on the cyclohexane ring creates a complex stereochemical environment that can influence its physical properties and reactivity. Recent computational studies have revealed that certain stereoisomers exhibit enhanced stability due to favorable van der Waals interactions between the methyl groups and other substituents on the ring.

From an environmental perspective, 1,4,4-trimethylcyclohexane-1-carbaldehyde has been studied for its biodegradability and toxicity profiles. Early findings suggest that it undergoes rapid microbial degradation under aerobic conditions, making it a more sustainable alternative to traditional petrochemical-based compounds. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 1,4,4-trimethylcyclohexane-1-carbaldehyde (CAS No. 140423-42-3) is a versatile organic compound with significant potential in multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic chemistry continue to unfold, we can expect even more innovative applications for this remarkable molecule.